Cas no 77953-70-9 (2-Penten-2-amine,1,1,1,3,5,5,5-heptafluoro-4-imino-)

• Product Name: 2-Penten-2-amine,1,1,1,3,5,5,5-heptafluoro-4-imino-
• CAS No: 77953-70-9
• MF: C₅H₃F₇N₂
• MW: 224.079545259476
• CID: 562770
• PubChem ID: 2735925
• Update Time: 2025-07-17

2-Penten-2-amine,1,1,1,3,5,5,5-heptafluoro-4-imino- Chemical and Physical Properties

Names and Identifiers

• 2-Penten-2-amine,1,1,1,3,5,5,5-heptafluoro-4-imino-
• (2-AMino)heptafluoro-4-iMino-2-pentene
• 2-AMINO-4-IMINOHEPTAFLUOROPENT-2-ENE
• 1,1,1,3,5,5,5-Heptafluoro-4-iminopent-2-en-2-amine,2-Amino-1,1,1,3,5,5,5-heptafluoro-4-iminopent-2-ene
• 4-AMINOHEPTAFLUOROPENT-3-EN-2-IMINE
• Perfluoro-4-iminopent-2-en-2-amine
• NSPGYANHJLMYBV-YSJZGAJUSA-N
• AKOS025310004
• MS-20278
• MFCD01075246
• 2-amino-4-imino-heptafluoropent-2-ene
• (E)-1,1,1,3,5,5,5-heptafluoro-4-iminopent-2-en-2-amine
• AKOS007930782
• 77953-70-9

• MDL： MFCD01075246
• Inchi： 1S/C5H3F7N2/c6-1(2(13)4(7,8)9)3(14)5(10,11)12/h13H,14H2/b3-1+,13-2?
• InChI Key： NSPGYANHJLMYBV-YSJZGAJUSA-N
• SMILES： F/C(/C(C(F)(F)F)=N)=C(\C(F)(F)F)/N

Computed Properties

• Exact Mass: 224.01800
• Monoisotopic Mass: 224.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 46 °C
• Flash Point: 23.5°C
• Refractive Index: 1.349
• PSA: 49.87000
• LogP: 3.07060

2-Penten-2-amine,1,1,1,3,5,5,5-heptafluoro-4-imino- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Ketimines

Additional information on 2-Penten-2-amine,1,1,1,3,5,5,5-heptafluoro-4-imino-

Comprehensive Overview of 2-Penten-2-amine,1,1,1,3,5,5,5-heptafluoro-4-imino- (CAS No. 77953-70-9)

The compound 2-Penten-2-amine,1,1,1,3,5,5,5-heptafluoro-4-imino- (CAS No. 77953-70-9) is a fluorinated organic molecule with a unique structure that has garnered attention in specialized chemical research. Its heptafluoro substitution pattern and imino functional group make it a subject of interest for applications in advanced material science and pharmaceutical intermediates. The presence of multiple fluorine atoms enhances its stability and reactivity, which is a key focus in modern fluorine chemistry.

In recent years, the demand for fluorinated compounds has surged due to their applications in agrochemicals, liquid crystals, and high-performance polymers. Researchers are particularly intrigued by the 4-imino moiety in 2-Penten-2-amine,1,1,1,3,5,5,5-heptafluoro-4-imino-, as it offers potential for creating novel heterocyclic frameworks. This aligns with the growing trend of exploring sustainable fluorination methods, a hot topic in green chemistry discussions.

The synthesis of CAS No. 77953-70-9 often involves multi-step reactions, including nucleophilic substitution and condensation processes. Its 1,1,1,3,5,5,5-heptafluoro backbone is a testament to the precision required in fluorochemical manufacturing. Industry professionals frequently search for efficient synthesis routes and scalable production techniques for such compounds, reflecting the need for cost-effective and environmentally friendly methodologies.

From an analytical perspective, 2-Penten-2-amine,1,1,1,3,5,5,5-heptafluoro-4-imino- exhibits distinct spectroscopic signatures, making it identifiable via NMR and mass spectrometry. Laboratories focusing on structural elucidation often prioritize these techniques, especially when dealing with polyfluorinated amines. The compound’s stability under various conditions is another area of exploration, as it relates to storage and handling protocols.

Emerging applications of 77953-70-9 include its use as a building block for functionalized materials with tailored electronic properties. This resonates with the increasing interest in smart materials and molecular electronics, where fluorine’s electronegativity plays a pivotal role. Additionally, its potential in catalysis and ligand design is being investigated, addressing the demand for innovative catalysts in industrial processes.

Environmental and regulatory considerations are also critical when discussing fluorinated compounds. While 2-Penten-2-amine,1,1,1,3,5,5,5-heptafluoro-4-imino- is not classified as hazardous, its persistence in ecosystems is a topic of ongoing research. This aligns with global efforts to understand the environmental impact of fluorochemicals, a frequently searched query among environmental scientists and policymakers.

In summary, CAS No. 77953-70-9 represents a fascinating intersection of fluorine chemistry and functional group diversity. Its heptafluoro and imino characteristics open doors to innovative applications, while its study contributes to broader conversations about sustainable chemistry and material innovation. As research progresses, this compound is likely to remain a focal point for both academic and industrial chemists.